Cas no 307-49-3 (1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tetracosafluoroundecane)

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tetracosafluoroundecane structure
307-49-3 structure
Product Name:1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tetracosafluoroundecane
CAS No:307-49-3
MF:C11F24
MW:588.079387664795
CID:1447661
PubChem ID:527539
Update Time:2025-04-20

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tetracosafluoroundecane Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tetracosafluoroundecane
    • CTK1C0219
    • AC1LB1VS
    • Undecane, tetracosafluoro-
    • Perfluoroundecane
    • Tetracosafluor-undecan
    • tetracosafluoro-undecane
    • 2-(2,4-Ditert-pentylphenoxy)acetamide
    • CTK1C0219; AC1LB1VS; Undecane, tetracosafluoro-; Perfluoroundecane; Tetracosafluor-undecan; tetracosafluoro-undecane; perfluoroundecane; 2-(2,4-Ditert-pentylphenoxy)acetamide;
    • NS00003044
    • DTXSID30335837
    • SCHEMBL1286483
    • MFCD31720320
    • 307-49-3
    • perfluoro-undecane
    • Inchi: 1S/C11F24/c12-1(13,2(14,15)4(18,19)6(22,23)8(26,27)10(30,31)32)3(16,17)5(20,21)7(24,25)9(28,29)11(33,34)35
    • InChI Key: VCIVYCHKSHULON-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 587.9616
  • Monoisotopic Mass: 587.9616759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 24
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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